Cas no 15045-43-9 (2,2,5,5-Tetramethyloxolane)

• Product Name: 2,2,5,5-Tetramethyloxolane
• CAS No: 15045-43-9
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 87474
• PubChem ID: 27010
• Update Time: 2025-11-02

2,2,5,5-Tetramethyloxolane Chemical and Physical Properties

Names and Identifiers

• tetrahydro-2,2,5,5-tetramethylfuran
• 2,2,5,5-tetramethyloxolane
• 2,2,5,5-tetramethyldihydrofuran
• 2,2,5,5-tetramethylhydrofuran
• 2,2,5,5-TETRAMETHYLTETRAHYDROFURAN
• 2,2,5,5-tetramethyltetrahydrofurane
• EINECS 239-117-9
• Furan,tetrahydro-2,2,5,5-tetramethyl
• TETRAHYDRO-2,2,5,5-TETRA-METHYLFURAN
• Furan, tetrahydro-2,2,5,5-tetraMethyl-
• 2,2,5,5-Tetramethyltetrahydrofuran,98%
• 2 2 5 5-TETRAMETHYLTETRAHYDROFURAN 97%
• BBLDTXFLAHKYFJ-UHFFFAOYSA-N
• 83Z08D4U0T
• 2,2,5,5-Tetramethyl tetrahydrofuran
• FCH1115178
• Furan,tetrahydro-2,2,5,5-tetramethyl-
• AI3-25141
• AS-63484
• EN300-7353614
• DTXSID1022263
• MFCD00005368
• Q25323734
• AKOS015912795
• CHEBI:210533
• GEO-03959
• SCHEMBL380315
• NS00021680
• 2,2,5,5-Tetramethyl-tetrahydro-furan
• FT-0609118
• UNII-83Z08D4U0T
• D92900
• 15045-43-9
• DTXCID602263
• Tetrahydro2,2,5,5tetramethylfuran
• DB-043055
• Furan, tetrahydro2,2,5,5tetramethyl
• 2,2,5,5-Tetramethyloxolane

• MDL： MFCD00005368
• Inchi： 1S/C8H16O/c1-7(2)5-6-8(3,4)9-7/h5-6H2,1-4H3
• InChI Key： BBLDTXFLAHKYFJ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CCC1(C)C
• BRN： 103074

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.811 g/mL at 25 °C(lit.)
• Melting Point: -92ºC
• Boiling Point: 112 °C(lit.)
• Flash Point: 39 °F
• Refractive Index: n20/D 1.405(lit.)
• PSA: 9.23000
• LogP: 2.35400
• Solubility: Not determined

2,2,5,5-Tetramethyloxolane Security Information

• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16-S29-S33
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 2,2,5,5-Tetramethyloxolane

Exploring the Versatile Applications and Properties of 2,2,5,5-Tetramethyloxolane (CAS No. 15045-43-9)

2,2,5,5-Tetramethyloxolane, with the CAS number 15045-43-9, is a fascinating cyclic ether compound that has garnered significant attention in both academic research and industrial applications. Known for its unique structural properties and versatility, this compound is increasingly being explored for its potential in various high-tech and sustainable applications. In this article, we delve into the chemical characteristics, synthesis methods, and cutting-edge uses of 2,2,5,5-Tetramethyloxolane, while also addressing some of the most frequently searched questions about this compound.

The molecular structure of 2,2,5,5-Tetramethyloxolane features a five-membered oxolane ring substituted with four methyl groups at the 2 and 5 positions. This configuration imparts remarkable stability and low reactivity, making it an excellent candidate for use as a solvent in sensitive chemical reactions. Researchers have noted its high boiling point and low toxicity, which are critical factors in its adoption for green chemistry applications. As industries shift toward more sustainable practices, the demand for eco-friendly solvents like 2,2,5,5-Tetramethyloxolane is on the rise.

One of the most searched questions about 2,2,5,5-Tetramethyloxolane is its role in energy storage systems. Recent studies have highlighted its potential as an electrolyte additive in lithium-ion batteries, where it enhances thermal stability and prolongs battery life. This application aligns with the global push for renewable energy solutions, making 2,2,5,5-Tetramethyloxolane a compound of interest for researchers and engineers alike. Additionally, its compatibility with other battery components underscores its versatility in next-generation energy technologies.

Another area where 2,2,5,5-Tetramethyloxolane shines is in the field of pharmaceutical intermediates. Its ability to act as a protecting group for alcohols and other functional groups during synthetic processes has made it invaluable in drug development. Pharmaceutical companies are increasingly leveraging its properties to streamline the synthesis of complex molecules, reducing both cost and environmental impact. This aligns with the growing trend of sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In the realm of material science, 2,2,5,5-Tetramethyloxolane has been explored as a monomer for producing specialized polymers. These polymers exhibit excellent mechanical strength and chemical resistance, making them suitable for high-performance coatings and adhesives. The compound's unique structure allows for fine-tuning polymer properties, catering to specific industrial needs. As the demand for advanced materials grows, so does the interest in 2,2,5,5-Tetramethyloxolane-based polymers.

Environmental considerations are also driving the popularity of 2,2,5,5-Tetramethyloxolane. Unlike traditional solvents, it poses minimal risk to aquatic life and has a lower environmental persistence. This makes it a preferred choice for industries aiming to meet stringent environmental regulations. With increasing awareness of sustainable industrial practices, the compound's eco-friendly profile is a significant advantage.

For those wondering about the synthesis of 2,2,5,5-Tetramethyloxolane, it typically involves the acid-catalyzed cyclization of specific diols. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound meets the rigorous standards required for industrial applications. The scalability of these synthesis routes further enhances its commercial viability.

In conclusion, 2,2,5,5-Tetramethyloxolane (CAS No. 15045-43-9) is a multifaceted compound with applications spanning energy storage, pharmaceuticals, and material science. Its unique properties and alignment with sustainability trends make it a valuable asset in modern chemistry. As research continues to uncover new uses, the prominence of this compound is set to grow, solidifying its place in the future of industrial and scientific innovation.